Cas no 2228835-04-7 (2-(2,5-difluorophenyl)prop-2-en-1-amine)

• Product Name: 2-(2,5-difluorophenyl)prop-2-en-1-amine
• CAS No: 2228835-04-7
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5867504
• PubChem ID: 165785008
• Update Time: 2025-08-04

2-(2,5-difluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)prop-2-en-1-amine
• 2228835-04-7
• EN300-1753306

• Inchi： 1S/C9H9F2N/c1-6(5-12)8-4-7(10)2-3-9(8)11/h2-4H,1,5,12H2
• InChI Key： KZEFSDBTRHQFCT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=C)CN)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,5-difluorophenyl)prop-2-en-1-amine

Comprehensive Overview of 2-(2,5-Difluorophenyl)prop-2-en-1-amine (CAS No. 2228835-04-7)

2-(2,5-Difluorophenyl)prop-2-en-1-amine (CAS No. 2228835-04-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluorophenyl and prop-2-en-1-amine moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which align with current trends in precision medicine.

The compound's CAS number 2228835-04-7 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Its amine functional group allows for further derivatization, making it valuable for combinatorial chemistry. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of lead compounds, a hot topic in AI-driven drug design platforms like AlphaFold and Schrödinger.

In agrochemical applications, 2-(2,5-difluorophenyl)prop-2-en-1-amine is investigated for its potential as a precursor to novel pesticides with improved environmental safety profiles. This aligns with global demands for sustainable agriculture and reduced ecological footprints—a frequent search query among stakeholders. The fluorine atoms enhance metabolic stability, addressing concerns about pesticide persistence in ecosystems.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or reductive amination, methodologies widely discussed in open-access journals and patent literature. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, reflecting industry standards emphasized in Good Manufacturing Practice (GMP) guidelines.

Market analysts note growing interest in fluorinated building blocks like CAS 2228835-04-7, driven by expanded applications in material science (e.g., liquid crystals) and diagnostics. SEO data reveals user searches for "fluorine in drug design" and "high-value chemical intermediates," underscoring the compound's commercial relevance.

From a regulatory perspective, proper handling protocols for amine-containing compounds are emphasized, though it remains non-classified under hazardous categories. Safety data sheets recommend standard lab precautions, ensuring compliance with REACH and OSHA frameworks—a frequent concern for procurement specialists.

In conclusion, 2-(2,5-difluorophenyl)prop-2-en-1-amine exemplifies the intersection of synthetic chemistry and applied sciences. Its dual utility in life sciences and industrial applications positions it as a compound of enduring interest, with research trajectories mirroring advancements in green chemistry and computational molecular modeling.